Cas no 2549040-62-0 (N,N-dimethyl-3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-sulfonamide)

• Product Name: N,N-dimethyl-3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-sulfonamide
• CAS No: 2549040-62-0
• MF: C₁₅H₂₄N₄O₃S
• MW: 340.441061973572
• CID: 5314057
• PubChem ID: 154853975
• Update Time: 2025-08-05

N,N-dimethyl-3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Hexahydro-N,N-dimethyl-3a-[[(5-methyl-2-pyrimidinyl)oxy]methyl]cyclopenta[c]pyrrole-2(1H)-sulfonamide
• F6787-1052
• 2549040-62-0
• N,N-dimethyl-3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-sulfonamide
• AKOS040729356

• Inchi： 1S/C15H24N4O3S/c1-12-7-16-14(17-8-12)22-11-15-6-4-5-13(15)9-19(10-15)23(20,21)18(2)3/h7-8,13H,4-6,9-11H2,1-3H3
• InChI Key： HZFCQQJZEVRAEQ-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CC2CCCC2(COC2N=CC(C)=CN=2)C1)(=O)=O

Computed Properties

• Exact Mass: 340.15691181g/mol
• Monoisotopic Mass: 340.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 499.5±38.0 °C(Predicted)
• pka: 1.65±0.22(Predicted)

Additional information on N,N-dimethyl-3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-sulfonamide

N,N-Dimethyl-3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-Octahydrocyclopenta[c]pyrrole-2-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 2549040-62-0, known as N,N-dimethyl-3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-sulfonamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their unique chemical properties and versatility.

The structure of this compound is characterized by a sulfonamide group attached to an octahydrocyclopenta[c]pyrrole ring system, which is further substituted with a dimethylamino group and a (5-methylpyrimidin-2-yl)oxy methyl group. The presence of these functional groups imparts the molecule with diverse reactivity and selectivity, making it a valuable substrate for further chemical modifications and applications.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The octahydrocyclopenta[c]pyrrole core of this compound provides a rigid and planar structure, which is advantageous for molecular recognition and binding interactions in biological systems. Additionally, the 5-methylpyrimidin-2-yl substituent introduces electronic and steric effects that can modulate the molecule's pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules with enhanced bioactivity. Researchers have demonstrated that sulfonamides can serve as intermediates in the synthesis of heterocyclic compounds, which are critical components of many pharmaceutical agents. The dimethylamino group in this molecule further enhances its utility by providing nucleophilic character, enabling it to participate in various condensation reactions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution, alkylation, and cyclization reactions. The use of advanced catalytic systems and green chemistry principles has made the synthesis more efficient and environmentally friendly. Recent advancements in asymmetric catalysis have also opened new avenues for the enantioselective synthesis of this compound, which is crucial for its application in chiral drug development.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo models. Initial findings suggest that it exhibits moderate inhibitory activity against certain kinases, making it a potential lead compound for anticancer drug development. Furthermore, its ability to modulate cellular signaling pathways has drawn attention from researchers in the field of neurodegenerative diseases.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential for its sustainable use. Recent studies have employed computational chemistry techniques to predict its environmental fate, revealing that it undergoes hydrolytic cleavage under specific conditions, reducing its persistence in aquatic environments.

In conclusion, N,N-dimethyl-3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-sulfonamide represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a key player in future scientific breakthroughs.